8-(ethylamino)-7-(2-hydroxy-2-phenylethyl)-1,3-dimethyl-1H-purine-2,6(3H,7H)-dione
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Description
8-(ethylamino)-7-(2-hydroxy-2-phenylethyl)-1,3-dimethyl-1H-purine-2,6(3H,7H)-dione is a useful research compound. Its molecular formula is C17H21N5O3 and its molecular weight is 343.387. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Antitumor Activity
Research has explored the synthesis of novel heterocycles, such as purino[7,8-g]-6-azapteridines and [1,2,4]triazino-[3,2-f]purines, which exhibit significant antitumor activity. The process involves heating 7,8-diamino-1,3-dimethylxanthine to yield specific compounds that were active against leukemia and displayed vascular relaxing effects, although without potent activity (T. Ueda, T. Adachi, J. Sakakibara, M. Asano, J. Nakagami, 1987).
Cardiovascular Activity
Another avenue of research has been the synthesis and evaluation of 8-alkylamino derivatives for cardiovascular activity. These studies focused on their electrocardiographic, antiarrhythmic, and hypotensive activities, along with their affinities for alpha-adrenoreceptors. Compounds with specific substituents showed promising prophylactic antiarrhythmic activity and hypotensive effects, indicating their potential in cardiovascular therapeutic applications (G. Chłoń-Rzepa, M. Pawłowski, M. Zygmunt, B. Filipek, Dorata Maciag, 2004).
Structural Analysis and Intermolecular Interactions
Quantitative investigations into the intermolecular interactions present in related compounds have been conducted to understand their potential applications in material design. Studies revealed an anisotropic distribution of interaction energies, highlighting the role of electrostatic and dispersion energy contributions in molecular sheet formation and stabilization. This insight is crucial for designing new materials based on such molecular structures (R. Shukla, Prabal Bandopadhyay, M. Sathe, D. Chopra, 2020).
Luminescent Sensors
The development of luminescent sensors responsive to common oxoacids is another significant application. Research on 1,8-oxybis(ethyleneoxyethyleneoxy)anthracene-9,10-dione has demonstrated its ability to encapsulate hydronium ions and intensify luminescence upon interaction with various oxoacids, offering potential applications in analytical chemistry and environmental monitoring (V. Young, Heidi L. Quiring, Andrew G Sykes, 1997).
Properties
IUPAC Name |
8-(ethylamino)-7-(2-hydroxy-2-phenylethyl)-1,3-dimethylpurine-2,6-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H21N5O3/c1-4-18-16-19-14-13(15(24)21(3)17(25)20(14)2)22(16)10-12(23)11-8-6-5-7-9-11/h5-9,12,23H,4,10H2,1-3H3,(H,18,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CAUSSDUEIPXVTE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNC1=NC2=C(N1CC(C3=CC=CC=C3)O)C(=O)N(C(=O)N2C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H21N5O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
343.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.